1-[4-(4-bromophenoxy)butyl]pyrrolidine

• IUPAC Name: 1-[4-(4-bromophenoxy)butyl]pyrrolidine
• InChI: InChI=1S/C14H20BrNO/c15-13-5-7-14(8-6-13)17-12-4-3-11-16-9-1-2-10-16/h5-8H,1-4,9-12H2
• InChI Key: KLNCBGGXQDSBJF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCCCOC2=CC=C(C=C2)Br
• Molecular Formula: C14H20BrNO
• Molecular Weight: 298.22 g/mol

Description

1-[4-(4-bromophenoxy)butyl]pyrrolidine, also known as JNJ-7925476, is a chemical compound that belongs to the class of pyrrolidine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience.

Mechanism of Action

The mechanism of action of 1-[4-(4-bromophenoxy)butyl]pyrrolidine involves its interaction with various neurotransmitter systems. It has been shown to bind to the dopamine transporter and inhibit the reuptake of dopamine, leading to an increase in dopamine levels in the brain. It also interacts with the norepinephrine transporter, leading to an increase in norepinephrine levels. Additionally, it has been shown to interact with the serotonin transporter, leading to an increase in serotonin levels. These interactions result in the modulation of various physiological and biochemical processes in the brain, leading to its potential therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[4-(4-bromophenoxy)butyl]pyrrolidine are complex and vary depending on the specific neurotransmitter system being modulated. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, leading to an increase in mood, motivation, and cognitive function. It has also been shown to modulate the activity of various ion channels and receptors in the brain, leading to its potential therapeutic effects in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[4-(4-bromophenoxy)butyl]pyrrolidine is its potential application in various fields, including medicinal chemistry and neuroscience. Its ability to modulate various neurotransmitter systems makes it a promising candidate for the treatment of various neurological disorders. However, its complex mechanism of action and potential side effects make it challenging to study in laboratory experiments. Additionally, its high cost and limited availability make it difficult to obtain for research purposes.

Future Directions

There are several future directions for the study of 1-[4-(4-bromophenoxy)butyl]pyrrolidine. One area of research is the development of more efficient and cost-effective synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of its potential therapeutic effects in various neurological disorders, including depression, anxiety, and addiction. Additionally, the development of more specific and selective compounds that target specific neurotransmitter systems may lead to the development of more effective treatments for these disorders.

Scientific Research Applications

1-[4-(4-bromophenoxy)butyl]pyrrolidine has been extensively studied for its potential applications in medicinal chemistry and neuroscience. It has been shown to modulate the activity of various neurotransmitter systems, including dopamine, norepinephrine, and serotonin. This makes it a promising candidate for the treatment of various neurological disorders, including depression, anxiety, and addiction.